Cas no 2171656-14-5 (2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperazin-1-yl}propanoic acid)

• Product Name: 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperazin-1-yl}propanoic acid
• CAS No: 2171656-14-5
• MF: C₂₇H₃₃N₃O₅
• MW: 479.568027257919
• CID: 5921865
• PubChem ID: 165545404
• Update Time: 2025-10-29

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperazin-1-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperazin-1-yl}propanoic acid
• 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]piperazin-1-yl}propanoic acid
• EN300-1510367
• 2171656-14-5

• Inchi： 1S/C27H33N3O5/c1-4-27(3,25(33)30-15-13-29(14-16-30)18(2)24(31)32)28-26(34)35-17-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,18,23H,4,13-17H2,1-3H3,(H,28,34)(H,31,32)
• InChI Key： RUMLAKUEJIUXDP-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(CC)C(N1CCN(C(C(=O)O)C)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.24202116g/mol
• Monoisotopic Mass: 479.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperazin-1-yl}propanoic acid

Introduction to 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperazin-1-yl}propanoic Acid (CAS No. 2171656-14-5)

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperazin-1-yl}propanoic acid, identified by its Chemical Abstracts Service (CAS) number 2171656-14-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperazine moiety linked to a propanoic acid group. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its appeal as a synthetic intermediate, particularly in the development of peptide mimetics and bioactive molecules.

The structural complexity of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperazin-1-yl}propanoic acid makes it a versatile building block in the synthesis of more complex pharmacophores. The piperazine ring, known for its ability to interact with biological targets such as enzymes and receptors, provides a critical scaffold for drug design. Additionally, the Fmoc group, widely used in solid-phase peptide synthesis, offers a protected amino group that can be selectively deprotected under mild conditions, facilitating the construction of polypeptide chains.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the unique properties of piperazine derivatives. The compound CAS No. 2171656-14-5 has been explored in several preclinical studies as a potential modulator of neurological and inflammatory pathways. Its molecular structure suggests that it may interact with neurotransmitter receptors or inflammatory cytokines, making it a promising candidate for treating conditions such as neurodegenerative disorders or chronic inflammation.

One of the most compelling aspects of this compound is its potential application in the field of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability or susceptibility to enzymatic degradation. The incorporation of the fluorenylmethoxycarbonyl group into the molecule enhances its stability and solubility, which are critical factors for pharmaceutical development. Furthermore, the presence of a methylbutanoyl side chain may contribute to improved binding affinity by introducing hydrophobic interactions with target proteins.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of this compound with biological targets with greater accuracy. Molecular docking studies have suggested that CAS No. 2171656-14-5 may bind to specific pockets on enzymes or receptors involved in disease pathways. These predictions have been validated through experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, reinforcing the compound's potential as a lead molecule in drug discovery.

The synthesis of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperazin-1-yl}propanoic acid presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves the careful protection and deprotection of functional groups, ensuring high yields and purity. Techniques such as reductive amination, nucleophilic substitution, and protecting group chemistry are employed to construct the desired framework. The use of advanced catalytic methods has also improved the efficiency of these synthetic routes, reducing reaction times and minimizing byproduct formation.

The pharmacological profile of this compound is still under investigation, but preliminary data suggest that it may exhibit significant therapeutic potential. In vitro studies have shown that it can modulate the activity of key enzymes involved in neurotransmission and inflammation. Additionally, animal models have provided insights into its behavioral effects and potential side effects. These studies are crucial for understanding how this molecule interacts with biological systems and for identifying any liabilities that need to be addressed before clinical trials.

The future development of CAS No. 2171656-14-5 will likely involve further optimization to enhance its pharmacokinetic properties and reduce any potential toxicity. Strategies such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) will be employed to refine its chemical structure while maintaining or improving its biological activity. Collaborations between academic researchers and pharmaceutical companies will be essential to translate preclinical findings into clinical candidates.

The broader implications of this research extend beyond individual therapeutic applications. The development of novel compounds like 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperazin-1-yli}propanoic acid contributes to our understanding of disease mechanisms and provides new tools for addressing unmet medical needs. As computational methods continue to evolve, researchers will be able to design more sophisticated molecules with tailored properties, accelerating the pace of drug discovery.

In conclusion, CAS No. 2171656-14-5 represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising biological activity. Its potential applications in treating neurological disorders and chronic inflammation make it an attractive candidate for further development. As research progresses, this compound will serve as a valuable tool for exploring new therapeutic strategies and improving patient outcomes.